![molecular formula C6H11N3 B6170707 [(1H-imidazol-2-yl)methyl]dimethylamine CAS No. 54534-78-0](/img/no-structure.png)
[(1H-imidazol-2-yl)methyl]dimethylamine
Overview
Description
[(1H-imidazol-2-yl)methyl]dimethylamine, also known as 1H-imidazole-2-methyl-N,N-dimethylamine, is an organic compound that has a wide range of applications in scientific research. It is a versatile compound that can be used in a variety of laboratory experiments, including synthesizing other compounds, developing new drugs, and studying biochemical and physiological processes.
Scientific Research Applications
[(1H-imidazol-2-yl)methyl]dimethylamine-2-methyl-N,N-dimethylamine has a wide range of applications in scientific research. It can be used to synthesize other compounds, such as [(1H-imidazol-2-yl)methyl]dimethylamine-2-methyl-N-methylformamide and [(1H-imidazol-2-yl)methyl]dimethylamine-2-methyl-N-methylacetamide. It can also be used in the development of new drugs, as it has been shown to have a range of biological activities. Additionally, it can be used to study biochemical and physiological processes, such as enzyme activity and cell signaling.
Mechanism of Action
The exact mechanism of action of [(1H-imidazol-2-yl)methyl]dimethylamine-2-methyl-N,N-dimethylamine is not well understood. However, it is thought to interact with a variety of proteins and enzymes, including cytochrome P450 enzymes. Additionally, it has been shown to interact with a variety of cell signaling pathways, including the MAPK and PI3K pathways.
Biochemical and Physiological Effects
[(1H-imidazol-2-yl)methyl]dimethylamine-2-methyl-N,N-dimethylamine has a range of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-bacterial, and anti-fungal activities. Additionally, it has been shown to have anti-cancer and anti-viral activities. It has also been shown to have a range of metabolic effects, including increasing glucose uptake and decreasing lipid accumulation.
Advantages and Limitations for Lab Experiments
[(1H-imidazol-2-yl)methyl]dimethylamine-2-methyl-N,N-dimethylamine has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and can be easily synthesized from a variety of precursors. Additionally, it is a versatile compound with a wide range of applications. However, there are some limitations to its use. It is a relatively unstable compound and can degrade over time. Additionally, it is toxic and can be irritating to the skin and eyes, so it must be handled with care.
Future Directions
[(1H-imidazol-2-yl)methyl]dimethylamine-2-methyl-N,N-dimethylamine has a wide range of potential applications in scientific research. Future research could focus on further exploring its biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, further research could focus on developing more efficient and cost-effective methods for synthesizing the compound. Finally, research could focus on exploring the potential of using [(1H-imidazol-2-yl)methyl]dimethylamine-2-methyl-N,N-dimethylamine for drug delivery and targeting specific tissues.
Synthesis Methods
[(1H-imidazol-2-yl)methyl]dimethylamine-2-methyl-N,N-dimethylamine can be synthesized from several different precursors. The most common method is the reaction of [(1H-imidazol-2-yl)methyl]dimethylamine-2-methyl-N-methylformamide (IMF) with dimethylamine (DMA). This reaction produces [(1H-imidazol-2-yl)methyl]dimethylamine-2-methyl-N,N-dimethylamine as the main product, along with other side products. The reaction conditions can be adjusted to optimize the yield of the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [(1H-imidazol-2-yl)methyl]dimethylamine involves the reaction of 2-chloromethylimidazole with dimethylamine in the presence of a base.", "Starting Materials": [ "2-chloromethylimidazole", "dimethylamine", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 2-chloromethylimidazole to a reaction flask", "Add dimethylamine to the reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask to act as a catalyst", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
54534-78-0 |
Product Name |
[(1H-imidazol-2-yl)methyl]dimethylamine |
Molecular Formula |
C6H11N3 |
Molecular Weight |
125.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[6-(difluoromethyl)pyridin-3-yl]methanol](/img/structure/B6170655.png)